![molecular formula C14H20N2 B028708 8-Benzyl-8-azabicyclo[3.2.1]octan-3-amine CAS No. 76272-36-1](/img/structure/B28708.png)
8-Benzyl-8-azabicyclo[3.2.1]octan-3-amine
Overview
Description
8-Benzyl-8-azabicyclo[3.2.1]octan-3-amine (8-Bn-8-aza-bicyclo[3.2.1]octane-3-amine, or 8-Bn-8-aza-BCO) is a heterocyclic compound that has been widely studied in the field of synthetic organic chemistry. It is an aromatic compound, with a nitrogen atom in the center of the ring, and is known for its unique physical and chemical properties. 8-Bn-8-aza-BCO has been used in a variety of applications, from drug discovery to materials science. In
Scientific Research Applications
Enantioselective Construction : The enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold is crucial for the synthesis of tropane alkaloids. Various methods enable direct stereochemical control in transformation or desymmetrization processes, playing a significant role in organic synthesis (S. Rodríguez et al., 2021).
Drug Discovery Applications : A new analogue of 2-amino-adipic acid, incorporating the 8-azabicyclo[3.2.1]octane skeleton, shows promise for use in drug discovery and pharmaceutical applications (V. Kubyshkin et al., 2009).
Schizophrenia Drug Discovery : Novel azabicyclic amines exhibit significant activity at the 7 nicotinic acetylcholine receptor, which is potentially beneficial for schizophrenia drug discovery (Daniel P. Walker et al., 2008).
Synthesis of Unsymmetrical Ureas : A high-yield synthetic route for preparing unsymmetrical ureas based on the 8-azabicyclo[3.2.1]octane scaffold has been developed. This method uses nortropane-8-carbonyl chlorides as key intermediates and is significant for creating diverse pharmaceutical compounds (A. Agarkov & S. Gilbertson, 2008).
Cocaine Abuse Treatment : The 8alpha-phenyl compound 8a has shown potential as a site-specific treatment agent for cocaine abuse, with potential applications in clinical trials (Deog-Il Kim et al., 2003).
Zoanthamine Alkaloids : Functionalized 8-oxa-6-azabicyclo[3.2.1]octanes have been synthesized, which can be easily incorporated into various structures exhibiting pharmacophore characteristics found in zoanthamine alkaloids, important in marine natural product chemistry (David R. Williams et al., 2007).
Synthesis of Epibatidine Analogs : A method for preparing 8-azabicyclo[3.2.1]octan-3-one derivatives, analogs of epibatidine, has been developed. This is significant for synthesizing compounds with potential pharmacological applications (I. Babkin et al., 2015).
Neurokinin (NK1) Antagonists : 1-Phenyl-8-azabicyclo[3.2.1]octane ethers have been identified as a novel series of NK1 antagonists with potential therapeutic applications in neuropsychiatric disorders (Ian T Huscroft et al., 2006).
Dopamine Transporter Inhibitors : Compounds based on the 2,3-disubstituted 6-azabicyclo[3.2.1]octane structure have been explored as dopamine transporter inhibitors, offering insights into the development of novel therapeutics for conditions like Parkinson's disease (J. Quirante et al., 2004).
Muscarinic Activity in Alzheimer's Disease : The synthesis of certain azabicyclo[3.3.0]octanyl methyl-substituted aromatic heterocycles has demonstrated muscarinic activity, suggesting potential for Alzheimer's disease drug development (T. Suzuki et al., 1999).
Synthetic Cocaine Impurities : Studies have identified various synthetic cocaine impurities containing the 8-azabicyclo[3.2.1]octane structure, contributing to forensic science and illicit drug analysis (D. A. Cooper & A. Allen, 1984).
Asymmetric Synthesis in Radiopharmaceuticals : Asymmetric dealkoxycarbonylation using porcine liver esterase has been explored for synthesizing radiopharmaceuticals related to cocaine for diagnosing Parkinson's disease (M. Node et al., 1999).
Future Directions
Research directed towards the preparation of the 8-azabicyclo[3.2.1]octane scaffold in a stereoselective manner has attracted attention from many research groups worldwide across the years . This suggests that there is ongoing interest in this compound and its derivatives, indicating potential future directions in this area of research .
Mechanism of Action
Target of Action
The primary target of 8-Benzyl-8-azabicyclo[32It’s known that the 8-azabicyclo[321]octane scaffold is the central core of the family of tropane alkaloids . Tropane alkaloids display a wide array of interesting biological activities , suggesting that 8-Benzyl-8-azabicyclo[3.2.1]octan-3-amine may interact with similar targets.
Mode of Action
The exact mode of action of 8-Benzyl-8-azabicyclo[32As it shares a core structure with tropane alkaloids , it may interact with biological targets in a similar manner
Biochemical Pathways
The specific biochemical pathways affected by 8-Benzyl-8-azabicyclo[32Given its structural similarity to tropane alkaloids , it may affect similar pathways. Tropane alkaloids are known to interact with various neurotransmitter systems, including the cholinergic and dopaminergic systems, which could suggest potential pathways affected by this compound.
Result of Action
The molecular and cellular effects of 8-Benzyl-8-azabicyclo[32Given its structural similarity to tropane alkaloids , it may have similar effects. Tropane alkaloids are known to have various biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular level.
properties
IUPAC Name |
8-benzyl-8-azabicyclo[3.2.1]octan-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2/c15-12-8-13-6-7-14(9-12)16(13)10-11-4-2-1-3-5-11/h1-5,12-14H,6-10,15H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZWXPIKAEAYGPF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC(CC1N2CC3=CC=CC=C3)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801262720 | |
Record name | (8-Benzyl-8-azabicyclo[3.2.1]oct-3-yl)amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801262720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
96901-92-7, 76272-36-1 | |
Record name | (8-Benzyl-8-azabicyclo[3.2.1]oct-3-yl)amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=96901-92-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (8-Benzyl-8-azabicyclo[3.2.1]oct-3-yl)amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801262720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 8-benzyl-8-azabicyclo[3.2.1]octan-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.232.580 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 8-Benzyl-8-azabicyclo[3.2.1]octan-3-exo-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.